Cas no 116850-70-5 (4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-)

4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)- structure
116850-70-5 structure
Product Name:4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-
CAS No:116850-70-5
MF:C11H13N3S
MW:219.306020498276
CID:199196
PubChem ID:817656
Update Time:2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-triazole, 4-methyl-3-(4-methylphenyl)-5-(methylthio)-
    • 4-methyl-3-(4-methylphenyl)-5-methylsulfanyl-1,2,4-triazole
    • 4-Methyl-3-(methylthio)-5-(p-tolyl)-4H-1,2,4-triazole
    • DTXSID90151555
    • 4-Methyl-3-(4-methylphenyl)-5-(methylthio)-4H-1,2,4-triazole
    • CHEMBL24949
    • 116850-70-5
    • AKOS000659895
    • 4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-
    • Inchi: 1S/C11H13N3S/c1-8-4-6-9(7-5-8)10-12-13-11(15-3)14(10)2/h4-7H,1-3H3
    • InChI Key: OJESHGGRADIJFS-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C2C=CC(C)=CC=2)N1C

Computed Properties

  • Exact Mass: 219.08319
  • Monoisotopic Mass: 219.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • PSA: 30.71
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